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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridin-3-amine

Cat. No.: B1290170

Essential Safety and Handling Guide for 2-Bromo-4-
chloropyridin-3-amine

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 2-Bromo-4-chloropyridin-3-amine (CAS No. 357263-45-7). Adherence to these
guidelines is essential for ensuring laboratory safety, minimizing exposure risk, and maintaining
regulatory compliance. This compound is classified as hazardous and requires careful handling
by trained personnel in a controlled laboratory environment.

Hazard Identification and Classification

2-Bromo-4-chloropyridin-3-amine is classified under the Globally Harmonized System (GHS)
with the following primary hazards.[1]
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Hazard Class GHS Code Description Pictogram
o ) GHSO07 (Exclamation
Acute Toxicity, Oral H302 Harmful if swallowed
Mark)
Skin o GHSO07 (Exclamation
H315 Causes skin irritation
Corrosion/Irritation Mark)
Serious Eye Causes serious eye ]
o H318 GHSO05 (Corrosion)
Damage/Irritation damage
Specific Target Organ H335 May cause respiratory  GHSO07 (Exclamation
Toxicity irritation Mark)

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety when handling 2-Bromo-4-chloropyridin-3-amine.

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye damage.[2]

[3]4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

can cause irritation.[5][6][7]

Body Protection

A laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[7]

Respiratory Protection

Use in a well-ventilated area,
preferably under a chemical
fume hood. A NIOSH-approved
respirator may be necessary
for large quantities or if
engineering controls are
insufficient.[5][8]

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.[9]
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Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural workflow for the safe handling of 2-Bromo-4-
chloropyridin-3-amine from receipt to disposal.

Preparation and Engineering Controls

e Ventilation: Ensure a chemical fume hood is operational and available.[5][6] Verify that an
emergency eyewash station and safety shower are accessible and unobstructed.

o Area Designation: Designate a specific area for handling the compound to contain potential
spills.

Donning Personal Protective Equipment

» Before handling, put on all required PPE as specified in the table above.

Handling the Compound
» Weighing and Transfer: Conduct all weighing and transfers of the solid compound within a

chemical fume hood to control dust and vapors.

e Avoid Inhalation and Contact: Avoid breathing dust and direct contact with skin and eyes.[2]

[3]

» Container Management: Keep the container tightly closed when not in use.[2][10]

Emergency Procedures

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][3]
Remove contaminated clothing. If skin irritation persists, seek medical attention.

o Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, holding
the eyelids open.[2][3] Remove contact lenses if present and easy to do. Seek immediate
medical attention.

« Inhalation: Move the individual to fresh air.[2][3] If breathing is difficult, provide oxygen. Seek
medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11] Seek immediate
medical attention.[10]

Spill Management

o Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a designated, labeled hazardous waste container.[12]

o Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental
health and safety department for assistance with cleanup.

Disposal Plan

Proper disposal of 2-Bromo-4-chloropyridin-3-amine and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

o Designate a specific, labeled waste container for "Halogenated Organic Solid Waste."[13]

» Do not mix this waste with non-halogenated chemical waste.[13]

Waste Collection

e Collect all waste, including the pure compound, contaminated materials (e.g., weighing
paper, gloves, paper towels), and spill cleanup debris, in the designated hazardous waste
container.[12][14]

Labeling of Waste Containers

» Immediately label the waste container with the following information:

The words "Hazardous Waste"

o

o

The full chemical name: "2-Bromo-4-chloropyridin-3-amine”

[¢]

The approximate quantity of the waste

The date the waste was first added to the container

[¢]
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o The name of the principal investigator and the laboratory location

Storage of Chemical Waste

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.[13]

e The SAA should be in a well-ventilated area, away from sources of ignition and incompatible
materials.[12]

Final Disposal

» Arrange for the collection of the hazardous waste container by a licensed environmental
waste management company.[12]

» All disposal must be in accordance with local, state, and federal regulations. Do not dispose
of this chemical in the regular trash or down the sanitary sewer.[12]

Disposal of Empty Containers

e An empty container that held 2-Bromo-4-chloropyridin-3-amine must also be disposed of
as hazardous waste unless it has been triple-rinsed with a suitable solvent.[13] The rinsate
must be collected as hazardous waste.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-4-chloropyridin-3-amine.
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Caption: Workflow for handling 2-Bromo-4-chloropyridin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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